Lead(II) methacrylate

Specification

• CAS No.: 1068-61-7
• Molecular Formula: C8H10O4Pb
• Molecular Weight: 377 g/mol
• IUPAC Name: lead(2+);2-methylprop-2-enoate
• Standard InChI: InChI=1S/2C4H6O2.Pb/c2*1-3(2)4(5)6;/h2*1H2,2H3,(H,5,6);/q;;+2/p-2
• Standard InChI Key: FEAGCKGOSVNLMF-UHFFFAOYSA-L
• SMILES: CC(=C)C(=O)[O-].CC(=C)C(=O)[O-].[Pb+2]
• Canonical SMILES: CC(=C)C(=O)[O-].CC(=C)C(=O)[O-].[Pb+2]

Introduction

Chemical and Physical Properties

Basic Identification

Lead(II) methacrylate, represented by the chemical formula C₈H₁₀O₄Pb, is an organometallic compound typically found as an off-white powder. It has multiple CAS registry numbers including 1068-61-7, 52609-46-8, and 90552-19-5, reflecting slight variations in its commercial forms. The compound is also known by several alternative names including lead(2+) methacrylate and 2-propenoic acid, 2-methyl-, lead salt, basic.

Physical Properties

The physical characteristics of Lead(II) methacrylate are summarized in the following table:

Property	Value
Molecular Formula	C₈H₁₀O₄Pb
Molecular Weight	377.36 g/mol
Appearance	Off-white powder
Melting Point	62°C
Hydrolytic Sensitivity	No reaction with water under neutral conditions
IUPAC Name	lead(2+);2-methylprop-2-enoate

Sources:

Structural Characteristics

The molecular structure of Lead(II) methacrylate features lead(II) ions coordinated with methacrylate ligands. Its structure can be represented through its canonical SMILES notation: CC(=C)C(=O)[O-].CC(=C)C(=O)[O-].[Pb+2]. The compound contains methacrylic groups with reactive carbon-carbon double bonds that enable its polymerization capabilities.

Synthesis Methods

Laboratory Preparation

Lead(II) methacrylate is typically synthesized through a double decomposition reaction involving lead(II) oxide and methacrylic acid. The reaction is typically carried out in an ethanol solution, producing the desired compound along with water as a byproduct.

The general reaction can be represented as:
PbO + 2 CH₂=C(CH₃)COOH → Pb(CH₂=C(CH₃)COO)₂ + H₂O

Industrial Production

In industrial settings, the preparation follows similar principles but on a larger scale. The reaction conditions are carefully controlled to ensure high yield and purity of the product. The use of ethanol as a solvent helps in dissolving the reactants and facilitating the reaction. This synthesis approach allows for efficient production of Lead(II) methacrylate for various commercial applications.

Chemical Reactivity

Polymerization Properties

One of the most significant chemical properties of Lead(II) methacrylate is its ability to undergo polymerization reactions. The compound can participate in both self-polymerization and co-polymerization with other monomers, particularly methyl methacrylate.

Polymerization Kinetics

The polymerization kinetics of Lead(II) methacrylate have been studied, with the polymerization rate (Rp) expressed mathematically as:

Rp = K [M]^1.02 [I]^0.37

This equation applies for polymerization below 10% conversion rate at 70°C, where K is the polymerization rate constant, [M] represents monomer concentration, and [I] represents initiator concentration.

Applications

Polymer Synthesis

Lead(II) methacrylate is extensively used in polymer synthesis due to its ability to undergo both self-polymerization and co-polymerization with various monomers. The resulting polymers exhibit specialized properties, making them suitable for advanced applications including the development of specialized plastics and composite materials.

Radiation Shielding Materials

A major application of Lead(II) methacrylate is in the development of radiation shielding materials. When polymerized, it forms a plexiglass-like material that provides effective protection against both neutron radiation and X-rays. The incorporation of lead into the polymer matrix significantly enhances its radiation attenuation properties, making these materials valuable in medical imaging facilities, nuclear power plants, and other environments where radiation protection is critical.

Environmental Remediation

Interestingly, while lead compounds generally raise environmental concerns, recent research has explored the potential use of Lead(II) methacrylate-derived materials in environmental remediation applications. Studies have investigated the use of specialized materials like hyaluronic acid methacrylate (HAMA) hydrogels for the selective removal of lead ions from contaminated water sources.

HAMA Hydrogel-Modified Devices

A notable application involves electrochemical devices modified with HAMA hydrogel for lead ion adsorption. These devices have demonstrated remarkable efficiency, removing approximately 94% of lead ions from aqueous solutions within 30 minutes. The adsorption mechanism involves both molecular interactions (primarily through amide functional groups forming complexes with lead ions) and electrochemical accumulation.

Lead Adsorption Studies

Various materials incorporating methacrylate compounds have been studied for their lead adsorption capabilities, as summarized in the following table:

Adsorbent Material	Lead Adsorption Capacity (mg/g)	Removal Efficiency (%)
C-PMMA/Mel2 crosslinked polymer	88.67	93.96
PMMA-g-Alg/Fe₃O₄	62.50	Not specified
Melamine-pyridine polyaminal network	53.13	Not specified
PEI-immobilized PMMA microspheres	28.32	Not specified
HAMA hydrogel-modified device	Not specified	94.08

Source:

Toxicological Profile

Health Hazards

As with most lead compounds, Lead(II) methacrylate presents significant health concerns due to its lead content. Lead is a known neurotoxin with potential for bioaccumulation in the human body.

GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), Lead(II) methacrylate carries multiple hazard classifications:

• H302: Harmful if swallowed

• H332: Harmful if inhaled

• H341: Suspected of causing genetic defects

• H351: Suspected of causing cancer

• H360Df: May damage the unborn child; Suspected of damaging fertility

• H373: May cause damage to organs through prolonged or repeated exposure

Toxicological Effects

Lead compounds, including Lead(II) methacrylate, can cause various adverse health effects:

• Potential genotoxicity to mammalian cells

• Possible skin and eye irritation

• Potential skin sensitization

• Target organ toxicity with repeated exposure

• Reproductive and developmental toxicity

Regulatory Status

Global Regulations

Lead(II) methacrylate is subject to various regulatory restrictions worldwide due to its lead content and associated health and environmental hazards:

• In the European Union, it is regulated under REACH (Registration, Evaluation, Authorization and Restriction of Chemicals) with EC numbers 213-949-2, 292-141-1, and 258-041-7

• In the United States, it falls under EPA's Toxic Substances Control Act (TSCA)

• In Australia, it has undergone human health tier II assessment by the Industrial Chemicals program

Hazard Classification

Transport regulations classify Lead(II) methacrylate as UN 2291 6.1/PG III, indicating its status as a toxic substance requiring specific handling protocols during transportation.

Research Developments

Adsorption Studies

Recent research has focused on optimizing conditions for lead ion removal using methacrylate-based materials. One study examined the variables affecting lead adsorption using a fabricated peanut hull-g-methyl methacrylate biopolymer. The researchers found that optimal conditions included:

• pH: 5.7

• Contact time: 63.75 minutes

• Adsorbent dosage: 0.2250 g in 50 mL

• Initial lead concentration: 76.25 mg/L

Under these conditions, 99.30% of lead ions were removed from aqueous solutions.

Comparison with Related Compounds

Metal Methacrylates

Lead(II) methacrylate can be compared with other metal methacrylates to understand its unique properties and applications:

Compound	Primary Applications	Key Properties	Safety Profile
Lead(II) methacrylate	Radiation shielding, polymer synthesis	Excellent radiation attenuation	High toxicity concerns
Zinc methacrylate	Specialized polymers, dental applications	Enhanced mechanical properties	Lower toxicity, potential skin sensitizer
Methyl methacrylate	General-purpose polymers (PMMA)	Versatile monomer, optical clarity	Lower acute toxicity, potential respiratory sensitizer

Methyl Methacrylate Comparison

Methyl methacrylate (MMA), a related compound, differs significantly from Lead(II) methacrylate in terms of properties and applications:

• MMA is a colorless liquid while Lead(II) methacrylate is a solid powder

• MMA has lower toxicity but is still classified as a potential respiratory irritant

• MMA is produced on a larger commercial scale (billions of kilograms annually)

• MMA lacks the radiation shielding properties of Lead(II) methacrylate